Tert-butyl Pyridine-2-carboxylate
Overview
Description
Tert-butyl Pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.219. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions
Tert-butyl pyridine-2-carboxylate is used in various chemical synthesis processes. For example, it was utilized in the coupling of arylboronic acids with a partially reduced pyridine derivative, leading to the production of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates (Wustrow & Wise, 1991). Additionally, its derivatives, such as N-(tert-Butyl)pyridine-2-carboxamide, were deprotonated and trapped with electrophiles to give 2,3-disubstituted pyridines (Bonnet et al., 2001).
Crystal Structure Analysis
Tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate, a related compound, was synthesized and characterized, including X-ray diffraction studies. This work adds to the understanding of molecular structures in this class of compounds (Naveen et al., 2007).
Metabolic Studies
Studies on metabolism, such as the in vitro metabolism of CP-533,536, a compound containing a tert-butyl pyridine moiety, helps in understanding drug metabolism and the role of specific moieties in this process (Prakash et al., 2008).
Synthesis of Heterocyclic Cores
This compound derivatives are used in synthesizing heterocyclic cores of antibiotics, such as in the Pd(0)-catalyzed regioselective C-2 arylation of tert-butyl 4-thiazolecarboxylate with pyridinyl halides (Martin et al., 2008).
Synthesis and Chemical Transformations
The compound tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate, derived from this compound, underwent various chemical reactions, demonstrating its versatility in organic synthesis (Moskalenko & Boev, 2014).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl pyridine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-10(2,3)13-9(12)8-6-4-5-7-11-8/h4-7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNLKRAUJQBLECR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC=CC=N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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